Cas no 51350-23-3 ([1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy-)

[1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy-, is a biphenyl derivative featuring both a carboxylic acid and a hydroxyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure allows for selective modifications, enabling applications in the development of bioactive compounds, including anti-inflammatory and analgesic agents. The compound's stability and reactivity under controlled conditions make it suitable for use in cross-coupling reactions and as a precursor for more complex molecular architectures. High purity grades are available to ensure consistency in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
[1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy- structure
51350-23-3 structure
Product Name:[1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy-
CAS No:51350-23-3
MF:C14H12O3
MW:228.243284225464
CID:371141
PubChem ID:603371
Update Time:2025-10-05

[1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy-
    • 4-HYDROXY-BIPHENYL-4´-ACETIC ACID
    • 4-Hydroxy-biphenyl-4-acetic acid
    • p-Hydroxybiphenylacetic acid
    • (1,1'-Biphenyl)-4-acetic acid, 4'-hydroxy-
    • (4'-hydroxy-1,1'-biphenyl-4-yl)acetic acid
    • (4'-hydroxy-biphenyl-4-yl)-acetic acid
    • (4'-Hydroxy-biphenyl-4-yl)-essigsaeure
    • (p-Hydroxybiphenyl-4-yl)acetic acid
    • 4'-hydroxy(1,1'-biphenyl)-4-acetic acid
    • 4'-Hydroxybiphenyl-4-essigsaeure
    • 4'-Hydroxy-biphenylyl-(4)-essigsaeure
    • AC1LCNHK
    • AG-F-73686
    • CTK1H0814
    • SureCN4940811
    • 2-[4-(4-hydroxyphenyl)phenyl]acetic acid
    • AMY23752
    • SCHEMBL4940811
    • 2-(4'-Hydroxy-[1,1'-biphenyl]-4-yl)acetic acid
    • 2-(4'-Hydroxy-[1,1'-biphenyl]-4-yl)aceticacid
    • DTXSID00199347
    • 4-Hydroxy-biphenyl-4'-acetic acid
    • C78272
    • 4-hydroxy-4'-biphenyl-acetic acid
    • 4'-Hydroxy-biphenyl-4-acetic acid
    • (4'-Hydroxy[1,1'-biphenyl]-4-yl)acetic acid #
    • 51350-23-3
    • Inchi: 1S/C14H12O3/c15-13-7-5-12(6-8-13)11-3-1-10(2-4-11)9-14(16)17/h1-8,15H,9H2,(H,16,17)
    • InChI Key: SUSAZDLJYMQAEJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=CC(CC(=O)O)=CC=1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

[1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy- Pricemore >>

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Additional information on [1,1'-Biphenyl]-4-aceticacid, 4'-hydroxy-

Comprehensive Overview of [1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy- (CAS No. 51350-23-3)

The compound [1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy- (CAS No. 51350-23-3) is a biphenyl derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to as 4'-Hydroxybiphenyl-4-acetic acid, is widely studied for its unique structural properties and potential therapeutic benefits. Researchers and industry professionals frequently search for this compound due to its relevance in drug development and organic synthesis.

One of the key features of [1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy- is its biphenyl core, which provides a rigid framework for molecular interactions. The presence of the hydroxy and acetic acid functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This compound is particularly valuable in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules.

In recent years, the demand for 4'-Hydroxybiphenyl-4-acetic acid has increased due to its potential applications in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how this compound can be used to design more effective and safer pharmaceuticals. Searches for "biphenyl derivatives in drug design" and "hydroxybiphenyl acetic acid synthesis" have surged, reflecting the growing interest in this field.

The synthesis of [1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy- typically involves multi-step organic reactions, including Suzuki coupling and oxidation processes. These methods are well-documented in scientific literature, making this compound accessible to researchers worldwide. Its CAS No. 51350-23-3 is often used as a reference in patents and academic papers, highlighting its importance in chemical innovation.

Beyond pharmaceuticals, 4'-Hydroxybiphenyl-4-acetic acid has found applications in material science. Its ability to form stable complexes with metals makes it useful in the development of advanced materials, such as liquid crystals and conductive polymers. This versatility has led to increased searches for "biphenyl-based materials" and "functionalized biphenyl compounds."

Quality control and purity are critical when working with [1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy-. Analytical techniques like HPLC and NMR are commonly employed to ensure the compound meets industry standards. Suppliers and manufacturers often highlight these quality measures to meet the demands of research and industrial applications.

Environmental and safety considerations are also important when handling 4'-Hydroxybiphenyl-4-acetic acid. While it is not classified as hazardous, proper storage and handling procedures should be followed to maintain its stability. This aligns with the increasing focus on sustainable and safe chemical practices in the industry.

In conclusion, [1,1'-Biphenyl]-4-acetic acid, 4'-hydroxy- (CAS No. 51350-23-3) is a compound of significant interest in both academic and industrial settings. Its diverse applications, from pharmaceuticals to advanced materials, make it a valuable subject of study. As research continues to uncover new uses for this compound, its relevance in modern chemistry is expected to grow even further.

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